Cas no 1803894-40-7 (5-Amino-1H-benzimidazole-6-carboxamide)

• Product Name: 5-Amino-1H-benzimidazole-6-carboxamide
• CAS No: 1803894-40-7
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 4825900
• Update Time: 2025-06-15

5-Amino-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-benzimidazole-6-carboxamide

• Inchi： 1S/C8H8N4O/c9-5-2-7-6(11-3-12-7)1-4(5)8(10)13/h1-3H,9H2,(H2,10,13)(H,11,12)
• InChI Key： JURYBPKHSPKWFB-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC2=C(C=1)NC=N2)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0.2
• Topological Polar Surface Area: 97.8

Additional information on 5-Amino-1H-benzimidazole-6-carboxamide

Introduction to 5-Amino-1H-benzimidazole-6-carboxamide (CAS No. 1803894-40-7)

5-Amino-1H-benzimidazole-6-carboxamide is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1803894-40-7, belongs to the benzimidazole class of molecules, which are well-documented for their broad spectrum of pharmacological properties. Benzimidazoles are characterized by a fused ring system consisting of a benzene ring and an imidazole ring, and they have been extensively studied for their roles in various therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents.

The structure of 5-Amino-1H-benzimidazole-6-carboxamide features an amino group at the 5-position of the benzimidazole core and a carboxamide moiety at the 6-position. This specific arrangement of functional groups makes the compound a promising scaffold for further derivatization and optimization. The presence of both amino and carboxamide functionalities provides multiple sites for chemical modification, enabling the synthesis of analogues with tailored biological activities. Such structural features are particularly valuable in drug discovery, where fine-tuning of molecular properties can significantly enhance efficacy and reduce side effects.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives as therapeutic agents. The benzimidazole scaffold is renowned for its ability to interact with biological targets such as enzymes and receptors, making it an ideal platform for designing drugs that can modulate cellular processes. Among the various derivatives, 5-Amino-1H-benzimidazole-6-carboxamide has emerged as a compound of interest due to its unique structural features and potential biological functions.

One of the most compelling aspects of 5-Amino-1H-benzimidazole-6-carboxamide is its potential role in cancer therapy. Benzimidazole derivatives have been shown to exhibit inhibitory effects on several enzymes and pathways involved in tumor growth and progression. For instance, studies have demonstrated that certain benzimidazoles can inhibit kinases and other signaling molecules that are crucial for cancer cell survival. The amino group at the 5-position and the carboxamide moiety at the 6-position of this compound may facilitate interactions with these targets, making it a candidate for further development as an anticancer agent.

Furthermore, research has indicated that 5-Amino-1H-benzimidazole-6-carboxamide may possess antimicrobial properties. The benzimidazole core is known to disrupt bacterial cell wall synthesis, leading to cell lysis and death. This mechanism has been exploited in the development of antibiotics such as albendazole and mebendazole. The additional functional groups in 5-Amino-1H-benzimidazole-6-carboxamide could potentially enhance its antimicrobial activity by providing additional binding sites or improving cell membrane penetration.

The pharmacokinetic profile of 5-Amino-1H-benzimidazole-6-carboxamide is another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety. Preliminary studies suggest that the compound may exhibit favorable pharmacokinetic properties, including good solubility in water and moderate bioavailability. These characteristics could make it suitable for oral administration, which would be advantageous for patient compliance.

In addition to its potential therapeutic applications, 5-Amino-1H-benzimidazole-6-carboxamide may find utility in chemical biology research. The compound can serve as a tool compound for studying enzyme mechanisms and identifying new drug targets. Its ability to interact with biological molecules makes it valuable for high-throughput screening assays aimed at discovering novel therapeutics.

The synthesis of 5-Amino-1H-benzimidazole-6-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzene derivatives and imidazole precursors, followed by functional group transformations to introduce the amino and carboxamide groups. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales.

Recent advancements in computational chemistry have also contributed to the study of 5-Amino-1H-benzimidazole-6-carboxamide. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These computational studies are often combined with experimental validation to accelerate drug discovery efforts.

The future prospects for 5-Amino-1H-benzimidazole-6-carboxamide are promising, with ongoing research aimed at exploring its full potential in medicine and biotechnology. As our understanding of biological systems continues to grow, new applications for this compound may emerge. Furthermore, continued innovation in synthetic chemistry will likely lead to more efficient methods for producing derivatives with enhanced properties.